Cas no 2229342-75-8 (3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid)
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid
- 2229342-75-8
- EN300-1993074
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- Inchi: 1S/C10H12ClNO2/c1-6-3-8(5-12-9(6)11)4-7(2)10(13)14/h3,5,7H,4H2,1-2H3,(H,13,14)
- InChI Key: JQFBOCVCBOJSQV-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(C=N1)CC(C(=O)O)C
Computed Properties
- Exact Mass: 213.0556563g/mol
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993074-1g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-5g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 5g |
$2650.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-10g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 10g |
$3929.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-0.05g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-0.1g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-0.25g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-0.5g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-1.0g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 1g |
$1256.0 | 2023-05-23 | ||
| Enamine | EN300-1993074-2.5g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1993074-5.0g |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid |
2229342-75-8 | 5g |
$3645.0 | 2023-05-23 |
3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid
Comprehensive Overview of 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid (CAS No. 2229342-75-8)
The compound 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid (CAS No. 2229342-75-8) is a pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-methylpyridine core and a methylpropanoic acid side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.
In recent years, the demand for pyridine-based compounds has surged, driven by their applications in developing novel therapeutics. The 6-chloro-5-methylpyridin-3-yl moiety in this compound is particularly noteworthy, as it enhances binding affinity and selectivity in molecular interactions. This characteristic aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field. Additionally, the compound's methylpropanoic acid group contributes to its solubility and bioavailability, critical factors in formulation development.
The synthesis and optimization of 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid have been explored in several peer-reviewed studies, highlighting its role as a key intermediate in organic chemistry. Its CAS No. 2229342-75-8 is often referenced in patents and research papers, underscoring its industrial and academic significance. With the rise of AI-driven drug discovery, this compound has also garnered attention for its potential in virtual screening and molecular docking studies, addressing common queries in computational chemistry forums.
From an environmental perspective, the compound's stability and low toxicity profile make it a candidate for green chemistry applications. This aligns with the increasing consumer and regulatory focus on sustainable synthesis methods. Researchers are investigating its degradation pathways and eco-friendly production techniques, responding to searches related to biodegradable chemicals and environmental impact assessment.
In conclusion, 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid (CAS No. 2229342-75-8) represents a promising area of study at the intersection of medicinal chemistry and material science. Its structural features and applications resonate with current trends in personalized therapeutics and sustainable innovation, making it a subject of ongoing research and commercial interest.
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